(1S)-1-[6-(Trifluoromethyl)oxan-2-yl]ethanamine

• IUPAC Name: (1S)-1-[6-(trifluoromethyl)oxan-2-yl]ethanamine
• InChI: InChI=1S/C8H14F3NO/c1-5(12)6-3-2-4-7(13-6)8(9,10)11/h5-7H,2-4,12H2,1H3/t5-,6?,7?/m0/s1
• InChI Key: QODSEAYJKHWGJR-VTSJMVTISA-N
• Canonical SMILES: CC(C1CCCC(O1)C(F)(F)F)N
• Isomeric SMILES: C[C@@H](C1CCCC(O1)C(F)(F)F)N
• Molecular Formula: C8H14F3NO
• Molecular Weight: 197.20 g/mol

Description

Trifluoromethyl groups are exceedingly valuable synthetic targets in their own right and as synthons in the construction of fluorinated pharmacons. They are often used in the construction of various pharmaceuticals and agrochemicals.

Synthesis Analysis

Trifluoromethyl groups can be introduced into molecules through various methods. For instance, a newly developed CF3SO2Na-based trifluoromethylation of secondary amines has been disclosed. This method has been successfully extended to the configuration of perfluoroalkyl amines using RfSO2Na.

Chemical Reactions Analysis

Trifluoromethyl groups can participate in various chemical reactions. For example, an efficient trifluoromethylation of 2-isocyanobiaryls was developed through the constant current electrolysis, employing sodium trifluoromethanesulfinate (CF3SO2Na) as the trifluoromethyl source.

Mechanism of Action

The mechanism of action of trifluoromethyl compounds can vary greatly depending on the specific compound and its application. In one example, mechanistic probes indicate that the thiocarbonyl fluoride formed in situ is the key intermediate in the reaction.

Future Directions

The field of trifluoromethylation reactions continues to develop, with ongoing research into new methods and applications. This includes the development of new synthetic strategies and the exploration of further applications in the field of agrochemical drugs.